Cas no 2227899-42-3 (4-(1S)-2-amino-1-hydroxyethylbenzene-1,2,3-triol)

• Product Name: 4-(1S)-2-amino-1-hydroxyethylbenzene-1,2,3-triol
• CAS No: 2227899-42-3
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 6227856
• PubChem ID: 165661760
• Update Time: 2025-06-08

4-(1S)-2-amino-1-hydroxyethylbenzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(1S)-2-amino-1-hydroxyethylbenzene-1,2,3-triol
• EN300-1807776
• 4-[(1S)-2-amino-1-hydroxyethyl]benzene-1,2,3-triol
• 2227899-42-3

• Inchi： 1S/C8H11NO4/c9-3-6(11)4-1-2-5(10)8(13)7(4)12/h1-2,6,10-13H,3,9H2/t6-/m1/s1
• InChI Key： GLKVMSHJYICSCZ-ZCFIWIBFSA-N
• SMILES： O[C@H](CN)C1C=CC(=C(C=1O)O)O

Computed Properties

• Exact Mass: 185.06880783g/mol
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 107Ų

Additional information on 4-(1S)-2-amino-1-hydroxyethylbenzene-1,2,3-triol

Comprehensive Overview of 4-(1S)-2-amino-1-hydroxyethylbenzene-1,2,3-triol (CAS No. 2227899-42-3)

4-(1S)-2-amino-1-hydroxyethylbenzene-1,2,3-triol, with the CAS number 2227899-42-3, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique stereochemistry and functional groups, is often explored for its potential applications in drug development and enzymatic studies. The 1,2,3-triol moiety, combined with the amino and hydroxyethyl groups, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for chiral building blocks like 4-(1S)-2-amino-1-hydroxyethylbenzene-1,2,3-triol has surged, driven by advancements in asymmetric synthesis and pharmaceutical research. Researchers are particularly interested in its potential role in designing enzyme inhibitors or receptor modulators, given its structural similarity to naturally occurring catecholamines. The compound's CAS No. 2227899-42-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in the context of 4-(1S)-2-amino-1-hydroxyethylbenzene-1,2,3-triol is its potential application in neurodegenerative disease research. The compound's ability to interact with dopaminergic pathways has sparked interest in its use for studying conditions like Parkinson's disease. Additionally, its antioxidant properties, attributed to the 1,2,3-triol structure, align with current trends in oxidative stress mitigation and anti-aging research.

From a synthetic perspective, CAS No. 2227899-42-3 is often highlighted in discussions about green chemistry and sustainable synthesis. The compound's multifunctional groups allow for efficient derivatization, reducing the need for wasteful protection-deprotection steps. This aligns with the growing emphasis on atom economy and eco-friendly methodologies in modern organic chemistry.

Another area of interest is the compound's potential in bioconjugation and probe development. The amino and hydroxy groups provide anchor points for attaching fluorescent tags or other reporter molecules, making 4-(1S)-2-amino-1-hydroxyethylbenzene-1,2,3-triol a valuable tool for molecular imaging and diagnostic applications. This versatility has led to its inclusion in several high-impact studies focused on biomarker detection and theragnostic platforms.

In summary, 4-(1S)-2-amino-1-hydroxyethylbenzene-1,2,3-triol (CAS No. 2227899-42-3) represents a multifaceted compound with broad applicability in drug discovery, biochemical research, and material science. Its unique structural features and compatibility with sustainable synthesis methods position it as a key player in addressing some of the most pressing challenges in modern science. As research continues to evolve, this compound is likely to remain at the forefront of innovation in its field.